Cas no 1360946-16-2 (5-Bromo-7-fluoro-3-methyl-1H-indole)

• Product Name: 5-Bromo-7-fluoro-3-methyl-1H-indole
• CAS No: 1360946-16-2
• MF: C₉H₇BrFN
• MW: 228.06098484993
• MDL: MFCD22559519
• CID: 4784637
• Update Time: 2023-08-17

5-Bromo-7-fluoro-3-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluoro-3-methyl-1H-indole

• MDL： MFCD22559519
• Inchi： 1S/C9H7BrFN/c1-5-4-12-9-7(5)2-6(10)3-8(9)11/h2-4,12H,1H3
• InChI Key： SGKGEUQMOFRIHM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(C)=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 3.2
• Topological Polar Surface Area: 15.8